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Compound of Interest

Compound Name: Methyl benzoylformate

CAS No.: 81065-82-9

Cat. No.: B7770078

Get Quote

CAS Number: 15206-55-0

This technical guide provides a comprehensive overview of methyl benzoylformate, a

significant chemical compound utilized across various industrial and research sectors. The

document details its chemical and physical properties, safety information, synthesis methods,

and key applications, with a focus on its relevance to researchers, scientists, and professionals

in drug development.

Chemical Identity and Synonyms
Methyl benzoylformate, identified by the CAS number 15206-55-0, is an organic compound

with several synonyms used in literature and commerce.[1][2][3]
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Identifier Value

IUPAC Name Methyl 2-oxo-2-phenylacetate

CAS Number 15206-55-0[1][4][5][6]

EC Number 239-263-3[1][4]

Molecular Formula C₉H₈O₃[1][4][5][6][7]

Synonyms

Methyl phenylglyoxylate, Benzoylformic acid

methyl ester, Phenylglyoxylic acid methyl ester,

Methyl oxophenylacetate[1][2][3]

Physicochemical Properties
Methyl benzoylformate is a colorless to pale yellow liquid characterized by an aromatic odor.

[1] Its key physical and chemical properties are summarized in the table below.

Property Value Source(s)

Molecular Weight 164.16 g/mol [4][5][7]

Appearance
Clear, colorless to pale yellow

liquid
[1][2][8]

Boiling Point 246-248 °C (lit.) [4][7][8]

Density 1.155 g/mL at 25 °C (lit.) [4][8]

Refractive Index n20/D 1.526 (lit.) [4]

Flash Point 113 °C (235.4 °F) - closed cup [4][7]

Solubility

Soluble in most organic

solvents; moderately soluble in

water.[9][10]

[9][10]

Safety and Handling
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While not classified as a hazardous substance according to Regulation (EC) No. 1272/2008,

caution is advised when handling methyl benzoylformate.[7] It may cause irritation to the

eyes, skin, respiratory tract, and digestive tract.[2] The toxicological properties have not been

fully investigated.[2]

Aspect Recommendation

Personal Protective Equipment

Eyeshields, gloves, and a dust mask (type N95)

or multi-purpose combination respirator are

recommended.[4]

Handling

Use with adequate ventilation. Avoid contact

with eyes, skin, and clothing. Avoid ingestion

and inhalation.[2]

Storage

Store in a cool, dry, well-ventilated area in a

tightly closed container, away from incompatible

substances.[2][8]

Storage Class Code 10 - Combustible liquids.[4]

Synthesis and Reactivity
Methyl benzoylformate is a synthetic compound not typically found in nature, although it has

been reported in plants of the Ligusticum genus.[11][12] It serves as a reactive intermediate in

organic synthesis.[11]

Experimental Protocol: Synthesis via Solid Acid Catalysis An environmentally friendly and

efficient method for synthesizing methyl benzoylformate involves using a titanium

dioxide/sulfate solid acid catalyst.[11]

Reactants: Phenylglyoxylic acid and methanol.

Catalyst: Titanium dioxide/sulfate solid acid.

Solvent: An appropriate organic solvent.
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Procedure: The esterification of phenylglyoxylic acid with methanol is carried out in the

presence of the solid acid catalyst.[11] This method avoids the use of corrosive liquid acids

like sulfuric acid, leading to high yields.[11]

Key Chemical Reactions: The reactivity of methyl benzoylformate is attributed to its ester

linkage and carbonyl group.[11]

Hydrolysis: Reacts with water to yield benzoylformic acid and methanol.[11]

Nucleophilic Addition: Its electrophilic nature allows it to participate in nucleophilic addition

reactions, which is crucial for forming more complex molecules.[11]

Condensation Reactions: It can undergo Claisen condensation with other esters or Aldol

condensation with aldehydes and ketones.[11]
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Caption: Synthesis and primary reaction pathways of methyl benzoylformate.

Applications in Research and Industry
Methyl benzoylformate is a versatile chemical intermediate with broad applications in

pharmaceuticals, agrochemicals, and materials science.[1][10]
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Pharmaceutical Intermediates: It is a crucial building block in the synthesis of various active

pharmaceutical ingredients (APIs), including anti-inflammatory drugs, analgesics, and other

biologically active compounds.[1][11]

Agrochemical Industry: It acts as an intermediate in the preparation of pesticides and

herbicides, such as metamitron.[1][13]

Organic Synthesis: Its reactivity makes it a valuable reagent for creating α-keto esters and α-

hydroxy acids.[1]

Flavors and Fragrances: The aromatic structure of methyl benzoylformate allows it to be

used as a starting material for certain fragrance compositions.[1][9]

Photoinitiator: In UV-curable coatings and inks, it functions as a highly efficient liquid

photoinitiator, triggering rapid polymerization upon exposure to UV light.[10][13] This is

essential for producing fast-drying and durable finishes.[13]

Polymer Synthesis: The compound is used in synthesizing polymers that exhibit high

resistance to heat and radiation.[5]
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Caption: Core applications of methyl benzoylformate across industries.

Biological Significance
Research has indicated potential biological roles for methyl benzoylformate, although

investigations are ongoing.

Cancer Metabolism: It has been identified as a metabolite in cancer cells, suggesting a

potential role in the biochemical pathways associated with malignancies.[8][11][12] Further

research is needed to clarify its specific function.[11]

Antioxidant Activity: Some preliminary studies have suggested that methyl benzoylformate
may possess antioxidant properties, but these findings require more extensive investigation

to be confirmed.[11]

Spectroscopic Data
The structural elucidation and purity assessment of methyl benzoylformate rely on standard

spectroscopic techniques. While specific experimental protocols for this compound are not

detailed in the provided search results, standard laboratory procedures for NMR, IR, and Mass

Spectrometry are applicable. Spectroscopic data, including 1H NMR, 13C NMR, IR, and Mass

Spectra, are available in various chemical databases for reference.[14] Rotational

spectroscopy has also been used to study its structure and internal dynamics.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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